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Compound of Interest

Compound Name: 2-Methyl diphenyl sulfide

Cat. No.: B078524

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial suppliers of 2-
Methyl diphenyl sulfide (CAS No. 13963-35-4), a key intermediate in organic synthesis.
Additionally, it details established experimental protocols for its synthesis, which is crucial for
researchers in drug discovery and materials science. The information is presented to facilitate
comparison and procedural replication.

Introduction to 2-Methyl Diphenyl Sulfide

2-Methyl diphenyl sulfide, also known as Phenyl o-Tolyl Sulfide, is an aromatic thioether. The
diphenyl sulfide scaffold is a significant structural motif found in a variety of pharmaceuticals
and agrochemicals.[1] Sulfur-containing functional groups are present in a wide array of FDA-
approved drugs, highlighting their importance in medicinal chemistry.[2][3] Compounds
incorporating the thioether linkage are explored for a range of biological activities. The targeted
synthesis of derivatives such as 2-Methyl diphenyl sulfide is therefore of considerable interest
to the drug development community.

Commercial Suppliers

A number of chemical suppliers offer 2-Methyl diphenyl sulfide. The following table
summarizes publicly available data from various vendors to aid in procurement decisions.
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Pricing and availability are subject to change and should be confirmed with the respective

chemical Co.,Ltd.

suppliers.
. . Available ]
Supplier Purity . Price (USD) Notes
Quantities
$7.00 / KG (Last
Career Henan - ) ]
) 99% KG Quantities viewed May Price may vary.
Chemical Co.
2023)[4]
) Listed as a
Shanghai )
supplier on
Longsheng - - -

ChemicalBook.

[4]

Listed as a
Shandong Ono ]

supplier on
Chemical Co., - - -

ChemicalBook.
Ltd.

[4]

Listed as a
Capot Chemical supplier on

Co.,Ltd.

ChemicalBook.

[4]

Zhejiang
Shouerfu
Chemical Trade
Co. Ltd.

Listed as a
supplier on

ChemicalBook.

[4]

Lists 2-Methyl

Hangzhou diphenyl sulfide

Keying Chem - - - asa

Co., Ltd. pharmaceutical
intermediate.[5]
Lists the product

CymitQuimica - - - under the TRC
brand.[6]
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Data is based on information available from online chemical marketplaces and individual
supplier websites. Researchers should contact suppliers directly for the most current
information and to request certificates of analysis.

Synthetic Methodologies

The synthesis of unsymmetrical diaryl sulfides like 2-Methyl diphenyl sulfide is typically
achieved through cross-coupling reactions. Below are detailed protocols for common synthetic
routes.

Palladium-Catalyzed C-S Cross-Coupling

This is a robust and versatile method for constructing the C-S bond, known for its broad
substrate scope and high efficiency.[1] The following protocol is adapted for the synthesis of 2-
Methyl diphenyl sulfide from 2-bromotoluene and thiophenol.

Experimental Protocol:

Materials:

2-Bromotoluene (1.0 mmol, 1 equiv.)

e Thiophenol (1.2 mmol, 1.2 equiv.)

o Tris(dibenzylideneacetone)dipalladium(0) [Pdz(dba)s] (0.015 mmol, 0.015 equiv.)[1]

o Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (0.03 mmol, 0.03 equiv.)[1]
e Cesium Carbonate (Cs2COs3) (1.4 mmol, 1.4 equiv.)[1]

e Anhydrous Toluene

o Reaction vessel (e.g., Schlenk tube)

« Inert gas supply (Nitrogen or Argon)

» Standard workup and purification reagents (diethyl ether, brine, anhydrous sodium sulfate,
silica gel)
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Procedure:

o Reaction Setup: To a dry Schlenk tube equipped with a magnetic stir bar, add 2-
bromotoluene (1.0 mmol), Pdz(dba)s (0.015 mmol), Xantphos (0.03 mmol), and cesium
carbonate (1.4 mmol).[1]

» Seal the tube with a septum, then evacuate and backfill with an inert gas (e.g., Argon).
Repeat this cycle three times to ensure an inert atmosphere.[1]

» Reagent Addition: Through the septum, add anhydrous toluene (5 mL) via syringe, followed
by the addition of thiophenol (1.2 mmol).[1]

e Reaction: Place the reaction vessel in a preheated oil bath at 110 °C and stir the mixture
vigorously for 12-24 hours.[1]

e Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the 2-bromotoluene is consumed.[1]

o Workup: After the reaction is complete, allow the mixture to cool to room temperature. Dilute
the mixture with diethyl ether (20 mL).[1]

« Filter the mixture through a pad of Celite to remove the catalyst and inorganic salts. Wash
the pad with additional diethyl ether.[1]

o Transfer the filtrate to a separatory funnel and wash sequentially with water (2 x 20 mL) and
brine (20 mL).[1]

» Dry the organic layer over anhydrous sodium sulfate (Na2S0Oa), filter, and concentrate the
solvent under reduced pressure.[1]

« Purification: Purify the crude product by flash column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2-Methyl
diphenyl sulfide.[1]

o Characterization: Determine the yield and characterize the final product using spectroscopic
methods such as 'H NMR, 3C NMR, and Mass Spectrometry.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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